Piperazine, 1-[1-(4-fluorophenyl)-2-(1-piperazinyl)ethyl]-4-methyl-

• CAS No.: 89011-82-5
• Molecular Formula: C17H27FN4
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 1-[1-(4-fluorophenyl)-2-piperazin-1-ylethyl]-4-methylpiperazine
• InChI: InChI=1S/C17H27FN4/c1-20-10-12-22(13-11-20)17(14-21-8-6-19-7-9-21)15-2-4-16(18)5-3-15/h2-5,17,19H,6-14H2,1H3
• InChI Key: LDFZEQMRPQGXTF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CN2CCNCC2)C3=CC=C(C=C3)F

Description

Piperazine, 1-[1-(4-fluorophenyl)-2-(1-piperazinyl)ethyl]-4-methyl- is a useful research compound. Its molecular formula is C17H27FN4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.25 g of 1-Ethoxycarbonyl-4-[2-(4-fluorophenyl)-2-(4-methylpiperazino)ethyl]piperazine was dissolved in 2 ml of ethanol, and 1.3 g of potassium hydroxide was added, followed by reflux with heating for an hour. The reaction solution was cooled to room temperature and, after addition of 2 ml of water, extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate. After removal of the drying agent by filtration, the filtrate was concentrated under reduced pressure to give 1.0 g of a crude 1-[2-(4-fluorophenyl)-2-(4-methyl-piperazino)ethyl]piperazine.